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Compound of Interest

Compound Name:
1-(4-Amino-3-

methoxyphenyl)ethanone

Cat. No.: B1285393 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the publicly available technical information for the

chemical compound 1-(4-Amino-3-methoxyphenyl)ethanone, CAS number 22106-40-7.

Despite a comprehensive search of scientific literature and patent databases, in-depth

technical data, including detailed experimental protocols, extensive quantitative data, and

established biological pathways, remains scarce. The available information suggests that this

compound is primarily utilized as a chemical intermediate in organic synthesis.

Chemical Properties and Identifiers
1-(4-Amino-3-methoxyphenyl)ethanone, also known as 4'-Amino-3'-methoxyacetophenone,

is an aromatic ketone. Its fundamental properties are summarized below.

Property Value

CAS Number 22106-40-7

Molecular Formula C₉H₁₁NO₂

Synonyms 4'-Amino-3'-methoxyacetophenone
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Detailed, publicly accessible protocols for the synthesis of 1-(4-Amino-3-
methoxyphenyl)ethanone are not readily available in scientific literature. Chemical suppliers

list it as a commercially available reagent, indicating its role as a building block in more

complex chemical syntheses.

While specific applications are not extensively documented, compounds with the aminophenyl

ethanone scaffold are known intermediates in medicinal chemistry. For instance, various

substituted aminoacetophenones are precursors for the synthesis of quinazoline derivatives, a

class of compounds investigated for a wide range of biological activities, including anticancer

properties. However, no specific literature was identified that details the use of 1-(4-Amino-3-
methoxyphenyl)ethanone in the synthesis of quinazolines or other biologically active

molecules.

Biological Activity and Signaling Pathways
There is no publicly available data on the biological activity of 1-(4-Amino-3-
methoxyphenyl)ethanone. Consequently, no associated signaling pathways or mechanisms

of action have been described. In-depth studies on its pharmacological, toxicological, or

metabolic properties have not been found in the public domain.

Experimental Protocols
No detailed experimental protocols for biological assays or specific synthetic applications

involving 1-(4-Amino-3-methoxyphenyl)ethanone were found.

Logical Workflow: Potential as a Synthetic
Intermediate
Given its chemical structure, a logical application for this compound is as a starting material in

multi-step organic synthesis. The amino and ketone functional groups allow for a variety of

chemical transformations. A generalized workflow illustrating its potential use is depicted below.
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1-(4-Amino-3-methoxyphenyl)ethanone
(Starting Material)

Functional Group Transformation
(e.g., Acylation, Alkylation of Amine)

Reaction at Ketone Group
(e.g., Reduction, Condensation)

Modified Intermediate

Cyclization Reaction
(e.g., to form heterocycles)

Target Molecule
(e.g., Quinazoline derivative)
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To cite this document: BenchChem. [Technical Overview of 1-(4-Amino-3-
methoxyphenyl)ethanone (CAS 22106-40-7)]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1285393#1-4-amino-3-methoxyphenyl-ethanone-
cas-number-22106-40-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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